LYZXIKNZJGBZJC-GDSMGQCOSA-L
LYZXIKNZJGBZJC-GDSMGQCOSA-L
Brand Name:
Vulcanchem
CAS No.:
157758-69-5
VCID:
VC21146463
InChI:
InChI=1S/C20H39O14P.2Na/c1-2-3-4-5-6-7-8-30-20-18(16(25)13(22)11(9-21)32-20)34-19-17(26)15(24)14(23)12(33-19)10-31-35(27,28)29;;/h11-26H,2-10H2,1H3,(H2,27,28,29);;/q;2*+1/p-2/t11-,12-,13-,14-,15+,16+,17+,18+,19-,20+;;/m1../s1
SMILES:
CCCCCCCCOC1C(C(C(C(O1)CO)O)O)OC2C(C(C(C(O2)COP(=O)([O-])[O-])O)O)O.[Na+].[Na+]
Molecular Formula:
C20H37Na2O14P
Molecular Weight:
578.5 g/mol
LYZXIKNZJGBZJC-GDSMGQCOSA-L
CAS No.: 157758-69-5
Cat. No.: VC21146463
Molecular Formula: C20H37Na2O14P
Molecular Weight: 578.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 157758-69-5 |
|---|---|
| Molecular Formula | C20H37Na2O14P |
| Molecular Weight | 578.5 g/mol |
| IUPAC Name | disodium;[(2R,3S,4S,5S,6R)-6-[(2S,3S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-octoxyoxan-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl phosphate |
| Standard InChI | InChI=1S/C20H39O14P.2Na/c1-2-3-4-5-6-7-8-30-20-18(16(25)13(22)11(9-21)32-20)34-19-17(26)15(24)14(23)12(33-19)10-31-35(27,28)29;;/h11-26H,2-10H2,1H3,(H2,27,28,29);;/q;2*+1/p-2/t11-,12-,13-,14-,15+,16+,17+,18+,19-,20+;;/m1../s1 |
| Standard InChI Key | LYZXIKNZJGBZJC-GDSMGQCOSA-L |
| Isomeric SMILES | CCCCCCCCO[C@@H]1[C@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O[C@@H]2[C@H]([C@H]([C@@H]([C@H](O2)COP(=O)([O-])[O-])O)O)O.[Na+].[Na+] |
| SMILES | CCCCCCCCOC1C(C(C(C(O1)CO)O)O)OC2C(C(C(C(O2)COP(=O)([O-])[O-])O)O)O.[Na+].[Na+] |
| Canonical SMILES | CCCCCCCCOC1C(C(C(C(O1)CO)O)O)OC2C(C(C(C(O2)COP(=O)([O-])[O-])O)O)O.[Na+].[Na+] |
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